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Compound of Interest

Compound Name: DY-46-2

Cat. No.: B15623206

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling, operation,
and disposal of DY-46-2, a potent and selective non-nucleoside DNA methyltransferase 3A

(DNMT3A) inhibitor. Adherence to these procedures is critical to ensure personal safety and
maintain a secure laboratory environment.

Chemical and Physical Properties

A summary of key quantitative data for DY-46-2 is presented below for easy reference.

Property Value

CAS Number 1105110-83-5

Molecular Formula C19H22N60sS

ICso for DNMT3A 0.39 pM[1][2]

ICso for DNMT1 13.0 pM[1]

ICso for DNMT3B 105 pM[1]

Storage Temperature Powder: -20°C, In solvent: -80°C[1][3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling DY-46-2 to minimize
exposure and ensure safety.

Equipment Specifications

Chemical-resistant gloves (e.qg., Nitrile rubber,
Hand Protection minimum thickness 0.11 mm). Change gloves

immediately if contaminated.

) Safety glasses with side shields or chemical
Eye Protection
safety goggles.[4][5]

Laboratory coat. Ensure it is fully buttoned. For
Skin and Body Protection larger quantities or risk of splash, consider a

chemical-resistant apron or suit.

Not typically required for small quantities in a

well-ventilated area. If aerosols may be
Respiratory Protection generated or working with powder outside of a

fume hood, a NIOSH-approved respirator is

recommended.

Operational Plan: Step-by-Step Handling Protocol

Follow these detailed steps for the safe handling of DY-46-2 in a laboratory setting.
1. Preparation and Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,
especially when handling the powdered form or preparing stock solutions.

o Ensure easy access to an emergency eyewash station and safety shower.

o Clear the workspace of any unnecessary items to prevent contamination.

2. Weighing and Reconstitution:

e When weighing the powdered form, do so within a fume hood to avoid inhalation of dust.

o Use a dedicated, clean spatula and weighing vessel.

» To reconstitute, slowly add the recommended solvent (e.g., DMSO) to the vial containing the
powdered DY-46-2. Cap the vial and vortex gently until fully dissolved.
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3. Experimental Use:

e When transferring solutions of DY-46-2, use calibrated micropipettes with filtered tips to
prevent aerosol formation and cross-contamination.

o Keep all containers with DY-46-2 clearly labeled and sealed when not in use.

» Avoid direct contact with skin and eyes at all times.

4. Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with DY-46-2
using an appropriate cleaning agent.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of DY-46-2 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

o Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a dedicated, labeled hazardous waste container.

 Liquid Waste: Unused solutions of DY-46-2 and contaminated solvents should be collected in
a separate, labeled hazardous liquid waste container. Do not pour down the drain.

2. Waste Disposal Procedure:

» All waste must be disposed of in accordance with local, state, and federal regulations for
chemical waste.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidelines and to schedule a waste pickup.

o Ensure waste containers are securely sealed and properly labeled before collection.

Emergency Procedures and First Aid

Immediate and appropriate action is vital in the event of an exposure to DY-46-2.
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Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[5]

Remove contaminated clothing and wash the
) affected area thoroughly with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.[5]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Visualizations
Signaling Pathway
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Mechanism of Action of DY-46-2
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Caption: A diagram illustrating how DY-46-2 inhibits the enzymatic activity of DNMT3A.

Experimental Workflow
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Safe Handling Workflow for DY-46-2
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Caption: A step-by-step workflow for the safe handling of DY-46-2 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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